Cas no 339020-89-2 (4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE)

4-[(4-Chloroanilino)methylene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one is a heterocyclic compound featuring a pyrazolone core substituted with a 4-chloroanilino methylene group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. The presence of both the pyrazolone ring and the chloro-substituted aniline moiety enhances its potential as a building block for biologically active molecules. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial applications. The compound is typically handled under controlled conditions due to its reactive functional groups.

4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE structure

339020-89-2 structure

Product Name:4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE

CAS No:339020-89-2

MF:C₁₁H₁₀ClN₃O

MW:235.669600963593

MDL:MFCD00138315

CID:5175636

Update Time:2026-03-04

4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

- 4-{[(4-chlorophenyl)amino]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one
- 4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 4-[(4-chlorophenyl)iminomethyl]-5-methyl-1,2-dihydropyrazol-3-one
- 4-[[(4-Chlorophenyl)amino]methylene]-2,4-dihydro-5-methyl-3H-pyrazol-3-one
- MDL： MFCD00138315
- Inchi： 1S/C11H10ClN3O/c1-7-10(11(16)15-14-7)6-13-9-4-2-8(12)3-5-9/h2-6H,1H3,(H2,14,15,16)/b13-6+
- InChI Key： PULAAMMFTKJIQC-AWNIVKPZSA-N
- SMILES： ClC1C=CC(=CC=1)/N=C/C1C(NNC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 343
XLogP3: 2.2
Topological Polar Surface Area: 53.5

4-[(4-CHLOROANILINO)METHYLENE]-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297923-100 mg	4-[(4-Chloroanilino)methylene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one; .	339020-89-2		100 mg	€221.50	2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00904225-1g	4-{[(4-chlorophenyl)amino]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one	339020-89-2	90%	1g	￥2401.0	2023-03-29
Ambeed	A933985-1g	4-{[(4-chlorophenyl)amino]methylidene}-3-methyl-4,5-dihydro-1H-pyrazol-5-one	339020-89-2	90%	1g	$350.0	2024-04-19
abcr	AB297923-100mg	4-[(4-Chloroanilino)methylene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one; .	339020-89-2		100mg	€283.50	2025-02-16